Cas no 80761-12-2 (1-Piperazineethanol,4-[4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl]-, hydrochloride (1:2))

• Product name: 1-Piperazineethanol,4-[4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl]-, hydrochloride (1:2)
• CAS No: 80761-12-2
• MF: C₂₂H₃₄N₂O^.₂[HCl]
• MW: 415.44004
• CID: 724117
• PubChem ID: 3067010

1-Piperazineethanol,4-[4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl]-, hydrochloride (1:2)
• 1-Piperazineethanol, 4-(4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl) -, dihydrochloride
• 2-[4-[4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl]piperazin-1-yl]ethanol,dihydrochloride
• DTXSID70230610
• 80761-12-2
• 4-(4-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)butyl)-1-piperazineethanol dihydrochloride
• 1-Piperazineethanol,4-(4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl)-,dihydrochloride
• 1-Piperazineethanol, 4-(4-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)butyl)-, dihydrochloride

• Inchi： InChI=1S/C22H34N2O.2ClH/c25-16-15-24-13-11-23(12-14-24)10-2-1-7-22-20-8-3-5-18(20)17-19-6-4-9-21(19)22;;/h17,25H,1-16H2;2*1H
• InChI Key： OMKHLNXGFCCENZ-UHFFFAOYSA-N
• SMILES： C1CC2=CC3=C(CCC3)C(=C2C1)CCCCN4CCN(CC4)CCO.Cl.Cl

Computed Properties

• Exact Mass: 414.220469
• Monoisotopic Mass: 414.220469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7

Experimental Properties

• Boiling Point: 511.1°C at 760 mmHg
• Flash Point: 254.1°C